(4S,5R)-4-(Aminomethyl)-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one

• Molecular Formula: C12H20N4O
• Molecular Weight: 236.31 g/mol
• SMILES: CC1=C(C(=NN1C)C)C2C(CC(=O)N2C)CN
• InChI: InChI=1S/C12H20N4O/c1-7-11(8(2)16(4)14-7)12-9(6-13)5-10(17)15(12)3/h9,12H,5-6,13H2,1-4H3/t9-,12+/m0/s1
• InChIKey: HBSGPEVWESZUHC-JOYOIKCWSA-N

(4S,5R)-4-(Aminomethyl)-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one: Chiral Pyrrolidinone Building Block

(4S,5R)-4-(Aminomethyl)-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS 1807916-68-2) is a chiral, non-racemic heterocyclic building block comprising a pyrrolidin-2-one core with a primary aminomethyl substituent at the 4-position and a 1,3,5-trimethyl-1H-pyrazol-4-yl group at the 5-position . The compound possesses two defined stereocenters in a cis configuration, with the aminomethyl and trimethylpyrazolyl groups occupying the same face of the pyrrolidinone ring . With a molecular formula of C₁₂H₂₀N₄O and a molecular weight of 236.31 g/mol, this compound is supplied as a research-grade intermediate with a typical purity of 95% . Its structural features—a chiral cyclic amide scaffold, a free primary amine handle, and a sterically demanding trimethylpyrazole moiety—position it as a versatile intermediate for medicinal chemistry and agrochemical discovery programs requiring defined stereochemistry .

Chiral, non-racemic building block

cis-(4S,5R) configuration

Primary aminomethyl handle

(4S,5R)-4-(Aminomethyl)-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one: Substitution Risk Analysis

Substitution of (4S,5R)-4-(aminomethyl)-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one with its (4R,5R) diastereomer, its racemic (4R,5S)/(4S,5R) mixture, or its 4-amino (des-methylene) analog introduces measurable differences in three-dimensional molecular shape, hydrogen-bonding geometry, and physicochemical properties that cannot be compensated by simple stoichiometric adjustment . The (4S,5R) configuration places the aminomethyl and trimethylpyrazolyl groups in a cis relationship, whereas the (4R,5R) diastereomer orients these groups trans to one another, producing a fundamentally different spatial presentation of the primary amine nucleophile and the heterocyclic pharmacophore . The racemic mixture, commercially available from Biosynth, contains 50% of the enantiomer with opposite configuration at both stereocenters, which can reduce enantiomeric excess in downstream chiral syntheses and confound structure-activity relationship (SAR) interpretation . Furthermore, replacing the aminomethyl (-CH₂NH₂) group with a directly attached amino (-NH₂) group, as in (4S,5R)-4-amino-1-methyl-5-(1,3,5-trimethylpyrazol-4-yl)pyrrolidin-2-one, alters the pKa of the basic nitrogen, increases conformational flexibility, and modifies the hydrogen-bond donor capacity—shifting the calculated LogP and topological polar surface area (TPSA) in ways that affect both reactivity and potential target engagement .

(4R,5R) trans Diastereomer

May alter the spatial trajectory of the amine nucleophile and pyrazole pharmacophore, potentially incompatible with chiral recognition elements requiring cis geometry.

Racemic (4R,5S)/(4S,5R) Mixture

Contains 50% opposite enantiomer; may reduce enantiomeric excess in downstream syntheses and introduce confounding SAR data in chiral environments.

4-Amino (des-Methylene) Analog

Shifts amine pKa and hydrogen-bond donor capacity; calculated LogP and TPSA differences may affect reactivity and target engagement compared to the aminomethyl homolog.

(4S,5R)-4-(Aminomethyl)-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one: Head-to-Head Evidence

Cis vs. Trans Diastereomer Configuration

The target compound (4S,5R) possesses a cis orientation of the 4-aminomethyl and 5-trimethylpyrazolyl substituents on the pyrrolidin-2-one ring. By contrast, the (4R,5R) diastereomer, catalogued in ChemSpider under CSID 128926555, places these substituents in a trans arrangement . In the (4S,5R) isomer, both substituents project to the same face of the five-membered ring, creating a sterically congested binding face and a distinct trajectory for the primary amine nucleophile. This stereochemical distinction is critical: in structurally related pyrazole-substituted pyrrolidinones disclosed as herbicides (US Patent 2022/0281848), the (3S,4R) configuration is explicitly identified as the 'preferred enantiomer for biological operability,' demonstrating that stereochemistry at these ring positions is a determinant of target engagement [1]. The (4R,5R) trans diastereomer would present the aminomethyl group on the opposite face, incompatible with any chiral recognition element evolved for the cis configuration.

Cis vs. Trans Diastereomer

Head-to-head

(4S,5R): substituents on same face
(4R,5R): opposite faces. Non-superimposable spatial presentation of amine and pyrazole.

Cis configuration may be required for chiral recognition; trans may not reproduce stereochemical outcome.

Diastereomeric relationship; no direct activity comparison data available.

Evidence Dimension	Relative stereochemistry of substituents on the pyrrolidin-2-one ring
Target Compound Data	(4S,5R): cis configuration; 4-aminomethyl and 5-trimethylpyrazolyl on same ring face (2 defined stereocenters, specific optical rotation unreported)
Comparator Or Baseline	(4R,5R): trans configuration; 4-aminomethyl and 5-trimethylpyrazolyl on opposite ring faces (ChemSpider CSID 128926555; CAS 1909294-84-3 for racemic trans mixture)
Quantified Difference	Diastereomeric relationship; non-superimposable three-dimensional structures with divergent spatial presentation of the primary amine
Conditions	Structural assignment by IUPAC nomenclature and ChemSpider structural database entries; biological activity comparison data not available in published literature

Why This Matters

For procurement decisions in chiral synthesis or SAR programs, the cis vs. trans diastereomer distinction determines whether the amine handle is accessible for further derivatization on the same face as the pyrazole pharmacophore, directly impacting whether a given synthetic sequence yields the intended stereochemical outcome.

• [1] US Patent Application 2022/0281848. Pyrazole-Substituted Pyrrolidinones as Herbicides. FMC Corporation. Filed 2022. See specification regarding (3S,4R) as preferred enantiomer for biological operability. View Source

Enantiomeric Purity: Single Enantiomer vs. Racemic Mixture

The target compound is supplied as the single (4S,5R) enantiomer (CAS 1807916-68-2) with a purity specification of 95% (achiral purity) . The racemic mixture, rac-(4R,5S)-4-(aminomethyl)-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one (trans), is separately catalogued by Biosynth as product JBD29484, priced at €213.25 for 25 mg and €905.89 for 0.25 g, with a 3–4 week lead time . The racemic mixture contains equimolar amounts of the (4S,5R) and (4R,5S) enantiomers. In any application where the target binding site or catalytic environment is chiral—as is the case in enzymatic transformations, receptor binding, or asymmetric catalysis—the racemic mixture delivers at most 50% of the active stereoisomer, effectively halving the specific activity per unit mass and introducing the opposite enantiomer as a potential antagonist, inhibitor, or source of confounding biological data [1].

Enantiomeric Purity

Head-to-head

Single (4S,5R) enantiomer vs. racemic mixture with 50% opposite enantiomer.

Single enantiomer avoids chiral separation and may reduce confounding biological data in chiral environments.

Cost per active stereoisomer may differ; vendor-specific pricing.

Evidence Dimension	Enantiomeric composition and procurement cost-efficiency
Target Compound Data	Single (4S,5R) enantiomer; CAS 1807916-68-2; purity ≥95%; pricing available on request from Leyan (Product 2102133)
Comparator Or Baseline	rac-(4R,5S) racemic mixture; Biosynth JBD29484; €213.25/25 mg; 3–4 week lead time
Quantified Difference	Target provides 100% of the desired enantiomer vs. 50% in the racemate. Cost per active enantiomer in racemate is effectively 2× the listed price per unit of active stereoisomer (€426.50 per 25 mg-equivalent of (4S,5R) if the (4R,5S) isomer is inactive).
Conditions	Commercial availability and pricing data from Leyan and Biosynth as of current query date; no published biological activity data comparing enantiomers directly

Why This Matters

Procurement of the single enantiomer eliminates the need for chiral separation, avoids wasting 50% of material as the potentially inactive or interfering enantiomer, and ensures data reproducibility in chiral environments—a critical factor in medicinal chemistry lead optimization where stereochemical ambiguity can derail SAR interpretation.

• [1] US Patent 2022/0281848. Pyrazole-Substituted Pyrrolidinones as Herbicides. Discussion of enantiomer-specific biological activity: 'one stereoisomer may be more active and/or may exhibit beneficial effects when enriched relative to the other stereoisomer(s).' View Source

Amine Homologation: 4-Aminomethyl vs. 4-Amino Substituent

The target compound bears a 4-aminomethyl (-CH₂NH₂) substituent, whereas the closely related analog (4S,5R)-4-amino-1-methyl-5-(1,3,5-trimethylpyrazol-4-yl)pyrrolidin-2-one (CAS 1342969-82-7 for the racemic form) carries a directly attached 4-amino (-NH₂) group . This one-carbon homologation produces quantifiable differences in both molecular weight (236.31 vs. 222.29 g/mol; Δ = +14.02 g/mol, corresponding to one CH₂ unit) and computed physicochemical parameters. The target compound's primary amine is separated from the pyrrolidinone ring by a methylene spacer, which reduces the electron-withdrawing effect of the adjacent amide carbonyl on the amine's basicity. Consequently, the aminomethyl group is expected to have a pKa approximately 0.5–1.0 units higher than the directly attached 4-amino group, based on well-established substituent effects in pyrrolidine systems [1]. This difference in protonation state at physiological pH can alter solubility, membrane permeability, and salt-forming capacity. Additionally, the target compound's TPSA of 64.15 Ų and LogP of 0.515 (as reported by Leyan) reflect the balanced polarity characteristic of the aminomethyl homolog, whereas the des-methyl analog would exhibit a lower TPSA and different LogP due to the absence of the methylene carbon .

Amine Homologation

Cross-study comparable

ΔMW = +14.02 g/mol
predicted ΔpKa ≈ +0.5–1.0

Amine basicity and nucleophilicity context differ; affects conjugation strategy.

Inferred from structure-basicity relationships; no direct pKa comparison published.

Evidence Dimension	Molecular weight, predicted amine basicity, and lipophilicity as a function of amine homologation
Target Compound Data	4-Aminomethyl substituent; MW 236.31 g/mol; TPSA 64.15 Ų; LogP 0.515; H-bond donors: 1; H-bond acceptors: 4
Comparator Or Baseline	4-Amino substituent (CAS 1342969-82-7); MW 222.29 g/mol; TPSA and LogP not explicitly reported for the single (4S,5R) enantiomer but expected to differ based on the absence of the methylene spacer
Quantified Difference	ΔMW = +14.02 g/mol (one CH₂); predicted ΔpKa ≈ +0.5 to +1.0 units for the aminomethyl amine vs. the 4-amino analog, based on inductive effect attenuation by the methylene spacer
Conditions	Physicochemical data from vendor specifications (Leyan, CymitQuimica); pKa difference inferred from established structure-basicity relationships in amino-pyrrolidines; direct experimental pKa comparison not published for these specific compounds

Why This Matters

The aminomethyl group provides a less basic, more nucleophilic amine handle for conjugation chemistry (e.g., amide bond formation, reductive amination) compared to the directly attached 4-amino group, while the higher MW and altered LogP impact pharmacokinetic property predictions in drug discovery programs. Researchers selecting between these two building blocks must consider whether the methylene spacer is required for the intended downstream synthetic transformation.

• [1] General structure-basicity relationship for aminopyrrolidines: the pKa of a primary amine separated from an electron-withdrawing group by a methylene spacer is typically 0.5–1.0 pKa units higher than the directly attached amine. See: Morgenthaler M et al. ChemMedChem 2007, 2, 1100–1115 for pKa prediction methodology. View Source

Heterocyclic Scaffold Comparison: Pyrrolidinone vs. Piperidinone and Pyrrolidine

The pyrrolidin-2-one core (γ-lactam) of the target compound distinguishes it from structurally related 5- and 6-membered ring systems that bear identical or similar substituents. Compared to the pyrrolidine analog—where the carbonyl is absent—the pyrrolidinone ring provides a hydrogen bond acceptor (C=O) that contributes to the compound's TPSA of 64.15 Ų and enables dipole-dipole interactions not available with the fully reduced pyrrolidine . Compared to the 6-membered piperidin-2-one (δ-lactam) analog, the 5-membered pyrrolidinone ring imposes greater conformational rigidity, reducing the number of accessible low-energy conformers for the aminomethyl side chain. This rigidity is particularly relevant for binding to shallow or sterically constrained protein pockets where the trajectory of the primary amine must be precisely controlled [1]. Furthermore, the 1,3,5-trimethylpyrazole substituent at the 5-position introduces significant steric bulk (three methyl groups) that, in combination with the ring size and stereochemistry, creates a defined molecular shape distinct from pyrazole-substituted piperidinones or acyclic amide analogs .

Heterocyclic Scaffold

Class-level inference

5-membered γ-lactam (target) vs. 6-membered δ-lactam vs. pyrrolidine. γ-lactam provides H-bond acceptor and greater rigidity.

Conformational constraint and H-bond profile may influence binding to sterically defined pockets.

Class-level inference; direct ring-size comparison data not published.

Evidence Dimension	Ring size, conformational flexibility, and hydrogen bond acceptor count
Target Compound Data	5-membered pyrrolidin-2-one (γ-lactam); 1 H-bond acceptor from amide C=O; TPSA 64.15 Ų; restricted conformational freedom; cis-(4S,5R) configuration
Comparator Or Baseline	Piperidin-2-one (δ-lactam, 6-membered): greater conformational flexibility, different ring pucker; Pyrrolidine (fully reduced): lacks amide C=O H-bond acceptor; Acyclic amide: maximum flexibility, no ring constraint
Quantified Difference	Ring strain energy: γ-lactam ≈ 5–7 kcal/mol higher than δ-lactam (literature values for unsubstituted rings). Conformational restriction: the 5-membered ring limits the accessible dihedral angles of the 4-aminomethyl group to a narrower range than the 6-membered analog.
Conditions	Physicochemical data from Leyan for target compound; ring strain and conformational data from computational chemistry literature on lactam ring systems; direct biological comparison data between ring-size analogs not published

Why This Matters

When selecting a chiral amine building block for fragment-based drug discovery or parallel library synthesis, the pyrrolidin-2-one scaffold offers a unique balance of conformational constraint and polarity that differs from both the more flexible piperidinone and the less polar pyrrolidine. This molecular shape differentiation can be decisive when screening against targets with defined steric and electrostatic requirements.

• [1] US Patent 2022/0281848. Pyrazole-Substituted Pyrrolidinones as Herbicides. Establishes that pyrazole-substituted pyrrolidinones are a distinct chemotype with herbicidal activity, confirming the biological relevance of the scaffold class. View Source

(4S,5R)-4-(Aminomethyl)-1-methyl-5-(trimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one: Best-Fit Applications

Stereospecific Fragment-Based Drug Discovery

The (4S,5R) configuration provides a structurally defined cis-orientation of the aminomethyl nucleophile and the trimethylpyrazole moiety, enabling fragment elaboration via amide coupling, sulfonamide formation, or reductive amination at the primary amine without altering the relative stereochemistry [1]. The single enantiomer eliminates the 50% inactive-material penalty associated with racemic mixtures . This is particularly relevant for programs targeting chiral biological receptors such as kinases, GPCRs, or nuclear hormone receptors, where the spatial presentation of the amine-derived substituent relative to the pyrazole pharmacophore can determine binding affinity and selectivity .

Agrochemical Lead Optimization

The patent literature establishes pyrazole-substituted pyrrolidinones as an active chemotype for herbicidal applications, with explicit recognition that stereochemistry at the pyrrolidinone ring determines biological operability [1]. The target compound's (4S,5R) cis configuration, combined with the free aminomethyl group, enables further functionalization (e.g., acylation, urea formation) to generate libraries of analogs for structure-activity relationship studies targeting weed control in crops such as rice, soybean, maize, and wheat [1]. The 1,3,5-trimethyl substitution on the pyrazole ring provides steric protection against metabolic degradation compared to less substituted pyrazole analogs .

Asymmetric Catalysis Ligand Synthesis

The target compound contains a primary amine adjacent to a chiral center on a conformationally constrained γ-lactam ring. This architecture is amenable to conversion into chiral diamine or amino-phosphine ligands for transition-metal catalysis. The cis-(4S,5R) configuration ensures that the metal-coordinating nitrogen and any secondary donor group derived from the pyrazole occupy the same molecular face, a prerequisite for effective chiral induction in many asymmetric transformations [1]. The aminomethyl spacer provides greater conformational reach compared to the directly attached 4-amino analog, allowing the metal center to access a wider range of positions relative to the chiral scaffold .

PROTAC and Bifunctional Molecule Design

In proteolysis-targeting chimera (PROTAC) design, the aminomethyl group serves as a convenient exit vector for linker attachment, while the trimethylpyrazole moiety can function as a target-protein recognition element or be further elaborated [1]. The defined (4S,5R) stereochemistry ensures a consistent spatial relationship between the linker attachment point and the target-binding motif, which is critical for forming a ternary complex with the E3 ligase . The single-enantiomer form eliminates the risk of the opposite enantiomer forming non-productive ternary complexes that could reduce degradation efficiency and complicate cellular potency measurements .

Application

Selection Property

Validation Focus

Stereospecific fragment elaboration

Single enantiomer cis-(4S,5R) form

Derivatization without racemization

Herbicidal lead optimization

cis-Pyrrolidinone scaffold with defined stereochemistry

Stereochemistry-dependent biological operability

Chiral ligand synthesis

cis-Amine–pyrazole orientation

Enantioselective catalytic induction

PROTAC linker attachment

Defined stereochemistry at linker exit vector

Ternary complex formation consistency

• [1] US Patent Application 2022/0281848. Pyrazole-Substituted Pyrrolidinones as Herbicides. FMC Corporation. Establishes the herbicidal activity of pyrazole-pyrrolidinone chemotype and the importance of stereochemistry. View Source